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Compound of Interest

Compound Name: (Cyclohexanecarbonyl)-L-leucine

Cat. No.: B2872877

Disclaimer: No specific Safety Data Sheet (SDS) for (Cyclohexanecarbonyl)-L-leucine was
found. The following disposal procedures are based on the safety profiles of structurally related
compounds, such as L-leucine and other leucine derivatives, and established best practices for
laboratory chemical waste management. Researchers, scientists, and drug development
professionals should always consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local, state, and federal
regulations.

This guide provides essential safety and logistical information for the proper disposal of
(Cyclohexanecarbonyl)-L-leucine, a derivative of the amino acid leucine. Adherence to these
procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Physical and Chemical Properties of L-Leucine (as a
Reference)

To provide a baseline understanding of the substance's general characteristics, the following
table summarizes the key physical and chemical properties of the parent amino acid, L-leucine.
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Property Value

Appearance White crystalline powder or shiny hexahedral
crystals.[1]

Molecular Formula CeH13NO:2

Molecular Weight 131.17 g/mol [2]

Melting Point Approximately 293-295 °C (decomposes).[1]

Solubility in Water 24.26 g/L at 25 °C.[2]

Odor Odorless.[1]

Taste Slightly bitter.[1]

Experimental Protocols: Disposal Procedures

The proper disposal of (Cyclohexanecarbonyl)-L-leucine requires a systematic approach to
waste segregation and handling to minimize risks and environmental impact.

Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure the following PPE is worn:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.
» Hand Protection: Chemically resistant gloves (e.g., nitrile).

e Body Protection: A standard laboratory coat.

» Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

All handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.[3][4]

Spill Cleanup Procedures:
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In the event of a spill:
e Evacuate and Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, carefully sweep or scoop the material to avoid dust formation.
For liquid spills, use an inert absorbent material.

o Collection: Place the contained waste into a clearly labeled, sealed container for hazardous
chemical waste.

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o Solid Waste: Unused or expired solid (Cyclohexanecarbonyl)-L-leucine should be
collected in a designated, sealed, and clearly labeled waste container.[3][4] Any materials
that have come into direct contact with the solid chemical, such as weighing papers and
contaminated gloves, should also be placed in this container.[3][4]

o Liquid Waste: Solutions containing (Cyclohexanecarbonyl)-L-leucine should be
collected in a separate, leak-proof, and clearly labeled container for liquid chemical waste.
[3][4] The label should specify the contents, including the solvent used. Avoid mixing with
incompatible waste streams.

o Sharps: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a
designated sharps container.[4]

» Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the chemical name "
(Cyclohexanecarbonyl)-L-leucine,” and any other components of the waste stream. The
date of accumulation should also be included.

e Storage:
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o Store sealed waste containers in a designated hazardous waste accumulation area, away
from incompatible materials.

e Disposal:

o Arrange for the pickup and disposal of the chemical waste through your institution's EHS
department or a licensed chemical waste disposal company.[5] Do not dispose of
(Cyclohexanecarbonyl)-L-leucine down the drain or in the regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
(Cyclohexanecarbonyl)-L-leucine.
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Start: Handling (Cyclohexanecarbonyl)-L-leucine

Wear Appropriate PPE

Identify Waste Type

<@@>

N P Contaminated
Solid Liquid Matoriats
Solid Waste Liquid |Waste Contaminated Materials
Collect in a labeled, sealed container for solid chemical waste. Collect in a labeled, sealed container for liquid chemical waste. Dispose of as chemical waste in the appropriate solid waste container.
Final Disposal

Store in designated hazardous waste area.

Arrange for disposal through EHS or a licensed contractor.

Click to download full resolution via product page

Caption: Disposal workflow for (Cyclohexanecarbonyl)-L-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2872877?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8742186.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Leucine
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_D_Leucine_D10.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Leucine_D10_A_Guide_for_Laboratory_Professionals.pdf
https://isotope.com/product/attachment/CLM-2014-1/SDS%20-%20CLM-2014.pdf
https://www.carlroth.com/medias/SDB-3984-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA3NzN8YXBwbGljYXRpb24vcGRmfGFERTNMMmhpTnk4NU1UZ3lNamN4TnprNU16STJMMU5FUWw4ek9UZzBYMDFVWDBWT0xuQmtaZ3w5OWUyMWYzNzFkM2FiZWI1ZDM2MDNlZTNlOGRlMzQzZGU0N2U4Y2Y0ODQ1ZjcyZTM3NWZjMDgwN2M5YzQ3ZGY3
https://www.benchchem.com/product/b2872877#cyclohexanecarbonyl-l-leucine-proper-disposal-procedures
https://www.benchchem.com/product/b2872877#cyclohexanecarbonyl-l-leucine-proper-disposal-procedures
https://www.benchchem.com/product/b2872877#cyclohexanecarbonyl-l-leucine-proper-disposal-procedures
https://www.benchchem.com/product/b2872877#cyclohexanecarbonyl-l-leucine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2872877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2872877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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